4-(4-Methoxy-2-trifluoromethyl-phenylamino)-benzonitrile
Cat. No. B8433039
M. Wt: 292.26 g/mol
InChI Key: JUWGGPZNOUFSSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08937073B2
Procedure details
Analogously to Example 1a), 4-bromobenzonitrile was reacted with 2-trifluoromethyl-4-methoxy-aniline. After chromatographic purification through silica gel (petroleum ether with 10 to 30% ethyl acetate) the 4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile was obtained in a yield of 60.5% of theory.
Yield
60.5%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=1.[F:10][C:11]([F:22])([F:21])[C:12]1[CH:18]=[C:17]([O:19][CH3:20])[CH:16]=[CH:15][C:13]=1[NH2:14]>>[CH3:20][O:19][C:17]1[CH:16]=[CH:15][C:13]([NH:14][C:2]2[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=2)=[C:12]([C:11]([F:10])([F:21])[F:22])[CH:18]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=CC=C(C#N)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C1=C(N)C=CC(=C1)OC)(F)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After chromatographic purification through silica gel (petroleum ether with 10 to 30% ethyl acetate) the 4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile
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CUSTOM
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Type
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CUSTOM
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Details
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was obtained in a yield of 60.5% of theory
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Outcomes
Product
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Name
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Type
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Smiles
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COC1=CC(=C(C=C1)NC1=CC=C(C#N)C=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
